2-[1-[(4-Chloro-3-fluorophenyl)methyl]-3-oxopiperazin-2-yl]acetic acid

• IUPAC Name: 2-[1-[(4-chloro-3-fluorophenyl)methyl]-3-oxopiperazin-2-yl]acetic acid
• InChI: InChI=1S/C13H14ClFN2O3/c14-9-2-1-8(5-10(9)15)7-17-4-3-16-13(20)11(17)6-12(18)19/h1-2,5,11H,3-4,6-7H2,(H,16,20)(H,18,19)
• InChI Key: DZHGMNKEFWRXLK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)O)CC2=CC(=C(C=C2)Cl)F
• Molecular Formula: C13H14ClFN2O3
• Molecular Weight: 300.71 g/mol

Description

The compound “2-[1-[(4-Chloro-3-fluorophenyl)methyl]-3-oxopiperazin-2-yl]acetic acid” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceutical drugs. The molecule also has a 4-chloro-3-fluorophenyl group, which suggests that it might have interesting chemical properties.

Scientific Research Applications

• Synthetic Applications :

  • Synthesis of Novel Annelated 2-Oxopiperazines : Research demonstrates the synthesis of new heterocyclic systems, including methyl-2-aryl-1, 3, 8-trioxodecahydro-1H-pyrrolo(3', 4':4, 5) pyrrolo(1, 2-a)pyrazine-9-carboxylates by reacting methyl (3-oxo-piperazine-2-ylidene) acetate with N-arylmaleimides (Svetlana et al., 2015).

• Pharmacological Studies :

  • Antagonists for GPIIb/IIIa : 2-Oxopiperazine derivatives have been studied for their ability to inhibit platelet aggregation, with certain compounds showing potential as clinical treatments for thrombotic diseases (Kitamura et al., 2001).

• Chemical Property Investigations :

  • Cyclization Reactions with Anthranilates and Ketones : Research on the cyclization of cyanamides with methyl 2-(3-oxopiperazin-2-yl)acetate leads to the formation of various heterocyclic compounds, expanding the understanding of these chemical reactions (Shikhaliev et al., 2008).

• Photo-degradation Studies :

  • Analysis of Thiazole-Containing Compounds : Research into the photo-degradation behavior of thiazole-containing compounds has provided insights into the stability and decomposition pathways of these compounds under certain conditions (Wu et al., 2007).

• Development of Analgesic and Anti-inflammatory Compounds :

  • Imidazolyl Acetic Acid Derivatives : Synthesis and evaluation of imidazolyl acetic acid derivatives have been conducted, showing potential for anti-inflammatory and analgesic activities (Khalifa & Abdelbaky, 2008).

• Solid-state Characterization for Drug Development :

  • Selection of Drug Polymorphs : The solid-state characterization of dimorphic pharmaceutical compounds helps in selecting the appropriate form for drug development, as demonstrated in studies of certain thiazol-containing compounds (Katrincic et al., 2009).